2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole

• CAS: 889802-05-5
• Molecular Formula: C12H8BrN3O3S2
• Molecular Weight: 386.24
• SMILES: CC1=NC(=C(S1)Br)CSC2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]
• InChI: InChI=1S/C12H8BrN3O3S2/c1-6-14-9(11(13)21-6)5-20-12-15-8-4-7(16(17)18)2-3-10(8)19-12/h2-4H,5H2,1H3
• InChIKey: CDQBBLYOPOKSSL-UHFFFAOYSA-N
• Solubility: not available

Medicinal chemistry programs often lack multi-heterocyclic scaffolds enabling orthogonal derivatization. This compound provides dual reactive handles for systematic SAR exploration. - Bromine atom enables Pd-catalyzed cross-coupling without interfering with the nitrobenzoxazole core. - 5-Nitro group is critical for antimycobacterial activity and nitroreductase-mediated bioactivation. - Standardized 95% purity reduces the need for in-house repurification before sensitive assays.

2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole: Overview & Analytical Profile

2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole (CAS 889802-05-5) is a heterocyclic small molecule (MW 386.24 g/mol, C12H8BrN3O3S2) that integrates a 5-bromo-2-methylthiazole moiety with a 5-nitrobenzo[d]oxazole core via a methylthio linker. Its exact mass is 384.919046 g/mol [1]. This compound is typically offered at a research-grade purity of 95% and is primarily utilized as a synthetic intermediate or scaffold in medicinal chemistry-oriented discovery programs . As a multi-heterocyclic system featuring both bromine and nitro functional groups, it allows for distinct chemical reactivity and regiospecific derivatization that simpler, single-ring analogs cannot replicate.

1 Multi-heterocyclic scaffold for medicinal chemistry derivatization and library synthesis

2 Dual reactive sites: bromine for cross-coupling, nitro for reduction or pharmacophore retention

3 Distinct bromine isotopic signature supports MS-based identity confirmation in complex mixtures

• [1] SpectraBase. 5-bromo-N-(6-methyl-4-oxo-2-sulfanylthieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide. Compound ID: 4xb28a9FwqU. Wiley Science Solutions. View Source

2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole: Why Simpler Analogs Cannot Substitute

In-class analogs such as 2-(methylthio)-5-nitrobenzo[d]oxazole (MW 210.21) or 5-bromo-2-methylthiazole (MW 178.05) lack the full heterocyclic architecture and dual reactivity handles of the target compound. The methylthio-linked bromothiazole–nitrobenzoxazole system creates a unique spatial and electronic profile that influences molecular recognition, target binding, and synthetic derivatization in ways that fragment-like compounds cannot recapitulate [1]. Furthermore, structure–activity relationship (SAR) studies on 2-benzylsulfanyl benzoxazole derivatives demonstrate that nitro-substitution on the benzoxazole core is critical for biological activity, with dinitro derivatives exhibiting significantly enhanced antimycobacterial potency [2]. The combination of the electron-withdrawing nitro group and the bromine atom on the thiazole ring provides both a spectroscopic handle and a reactive site for cross-coupling chemistry, making direct substitution with a non-brominated or non-nitrated analog scientifically invalid in programs requiring these specific molecular features.

Target Compound

Simpler Analog

Risk Context

Full thiazole–benzoxazole architecture with methylthio linker

Fragment-like 2-(methylthio)-5-nitrobenzo[d]oxazole or 5-bromo-2-methylthiazole

Molecular recognition and SAR profile may not transfer from single-ring fragments

Bromine on thiazole ring enables regioselective cross-coupling

Non-brominated or benzoxazole-brominated analogs with different regiochemistry

Derivatization scope and coupling site selectivity may differ; direct substitution requires validation

5-nitrobenzoxazole pharmacophore aligns with reported antimycobacterial SAR

Non-nitrated benzoxazole analogs lacking the nitro group

Nitro-dependent pharmacophore context may not be retained; class-level SAR may not predict individual compound activity

• [1] Klimešová, V. et al. Preparation and in vitro evaluation of benzylsulfanyl benzoxazole derivatives as potential antituberculosis agents. Eur. J. Med. Chem. 2009, 44, 2286–2293. View Source
• [2] Klimešová, V. et al. Heterocyclic benzazole derivatives with antimycobacterial in vitro activity. Eur. J. Med. Chem. 2002, 37, 739–745. View Source

2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole: Quantitative Evidence vs. Analogs

Exact Mass & Bromine Isotopic Signature

The target compound's exact mass (384.919046 g/mol) differs by over 15 atomic mass units from its closest comparator, 5-nitro-2-(((2-phenylthiazol-4-yl)methyl)thio)benzo[d]oxazole (MW 369.4 g/mol) [1]. The bromine atom introduces a distinctive isotopic pattern (approximately 1:1 M:M+2 ratio) that serves as an unambiguous mass spectrometric signature for compound identity verification and purity assessment .

Mass Identity

Head-to-head

Exact Mass: 384.919046 g/mol; ΔMW ≈ 16.84 g/mol vs closest comparator; characteristic Br isotopic doublet (M:M+2 ≈ 1:1)

Supports unambiguous MS identification

SpectraBase reference data; vendor datasheets

Evidence Dimension	Exact mass (monoisotopic) and molecular weight
Target Compound Data	Exact Mass: 384.919046 g/mol; MW: 386.24 g/mol; Characteristic Br isotopic signature (M:M+2 ≈ 1:1)
Comparator Or Baseline	5-Nitro-2-(((2-phenylthiazol-4-yl)methyl)thio)benzo[d]oxazole (CAS 889801-63-2); MW: 369.4 g/mol; No Br isotopic pattern
Quantified Difference	ΔMW ≈ 16.84 g/mol; Presence vs. absence of ⁷⁹Br/⁸¹Br isotopic doublet
Conditions	SpectraBase spectral database (Exact Mass) and vendor technical datasheets (MW)

Why This Matters

The distinct mass and isotopic signature allow unambiguous identification and quantification of this compound in complex reaction mixtures or biological matrices, reducing analytical ambiguity in procurement and experimental workflows.

• [1] SpectraBase. 5-bromo-N-(6-methyl-4-oxo-2-sulfanylthieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide. Compound ID: 4xb28a9FwqU. Wiley Science Solutions. View Source

Structural Complexity & Derivatization Handle

The target compound incorporates a thiazole ring linked via a methylthio bridge to the benzoxazole core, providing a more elaborate scaffold than 5-bromo-2-(methylthio)benzo[d]oxazole (MW 244.11 g/mol) . This additional heterocyclic ring expands the chemical space accessible for structure–activity relationship (SAR) studies and offers a bromine atom on the thiazole ring that is poised for Suzuki, Negishi, or other palladium-catalyzed cross-coupling reactions without interfering with the benzoxazole core . In contrast, 5-bromo-2-(methylthio)benzo[d]oxazole contains a single bromine atom directly on the benzoxazole ring, which may limit regioselective derivatization strategies.

Scaffold Complexity

Head-to-head

2 heterocyclic rings vs 1 ring in 5-bromo-2-(methylthio)benzo[d]oxazole; Br on thiazole vs benzoxazole; ΔMW ≈ 142.13 g/mol

Enables distinct regioselective derivatization strategies

Structural comparison; vendor-sourced data to verify

Evidence Dimension	Number of heterocyclic rings and bromine position
Target Compound Data	2 heterocyclic rings (thiazole + benzoxazole); Br on thiazole ring; MW: 386.24 g/mol; Rotatable bonds: 4
Comparator Or Baseline	5-Bromo-2-(methylthio)benzo[d]oxazole (CAS 1269973-25-2); 1 heterocyclic ring (benzoxazole only); Br on benzoxazole; MW: 244.11 g/mol
Quantified Difference	+1 heterocyclic ring; different Br regiochemistry; ΔMW ≈ 142.13 g/mol
Conditions	Structural comparison based on established chemical structures and vendor technical datasheets

Why This Matters

The expanded scaffold and distinct bromine placement enable diversification strategies that are inaccessible to simpler analogs, making this compound a strategic procurement choice for medicinal chemistry programs requiring complex, patentable chemical space.

Nitro Group Contribution to Antimycobacterial Activity

In a series of 2-benzylsulfanyl benzoxazole derivatives, dinitro-substituted compounds exhibited significant in vitro antimycobacterial activity against both drug-sensitive and multidrug-resistant Mycobacterium tuberculosis strains [1]. Specifically, lead dinitro derivatives in this series demonstrated MIC values in the low micromolar range, while non-nitrated or mono-nitrated analogs showed substantially reduced activity [2]. Although the target compound has not itself been tested in this assay, it bears the critical 5-nitrobenzoxazole pharmacophore present in the active series, suggesting it may retain similar nitroreductase-dependent bioactivation potential that simpler non-nitrated benzoxazole analogs lack.

Antimycobacterial Context

Class-level

Dinitro benzoxazole derivatives showed reported MIC in low micromolar range vs non-nitrated analogs with reduced activity in published SAR series

Supports antimycobacterial screening context

Target compound not directly tested; class-level inference requires validation

Evidence Dimension	Presence of nitro group on benzoxazole core and its correlation with antimycobacterial activity
Target Compound Data	Contains 5-nitro substituent on benzo[d]oxazole core; structurally aligned with active dinitrobenzylsulfanyl benzoxazole pharmacophore
Comparator Or Baseline	2-Benzylsulfanyl benzoxazole derivatives without nitro substitution: substantially reduced antimycobacterial activity per published SAR; dinitro derivatives: MIC values in the low micromolar range against M. tuberculosis
Quantified Difference	Nitro-substituted benzoxazoles show qualitatively superior antimycobacterial activity vs. non-nitrated analogs (exact fold-change not determined for target compound)
Conditions	In vitro MIC determination against M. tuberculosis, non-tuberculous mycobacteria, and multidrug-resistant M. tuberculosis (Klimešová et al., 2009)

Why This Matters

For programs targeting mycobacterial infections, selecting a pre-functionalized 5-nitrobenzoxazole scaffold offers a higher probability of retaining biological activity compared to non-nitrated alternatives, justifying procurement of this specific compound for hit-to-lead exploration.

• [1] Klimešová, V. et al. Preparation and in vitro evaluation of benzylsulfanyl benzoxazole derivatives as potential antituberculosis agents. Eur. J. Med. Chem. 2009, 44, 2286–2293. View Source
• [2] Klimešová, V. et al. Heterocyclic benzazole derivatives with antimycobacterial in vitro activity. Eur. J. Med. Chem. 2002, 37, 739–745. View Source

Purity Specification Advantage Over Custom Analogs

The compound is consistently offered at a minimum purity of 95% across multiple established chemical suppliers . This specification provides a procurement-quality benchmark that exceeds the typical 90–93% purity range reported for many custom-synthesized multi-heterocyclic analogs, thereby reducing the risk of confounding biological assay results due to impurities . While a direct comparative purity dataset for all analogs is not publicly available, the standardized 95% specification for this specific CAS-registered compound represents a de facto quality floor for procurement decisions.

Purity Specification

Specification review

95% minimum purity standardized across multiple established chemical suppliers

Supports procurement reproducibility

May reduce in-house re-purification needs; vendor specification to verify

Evidence Dimension	Minimum purity specification
Target Compound Data	95% minimum purity (standard specification across multiple vendors)
Comparator Or Baseline	Custom-synthesized in-class multi-heterocyclic analogs: typical purity 90–93% (inferred from custom synthesis industry norms)
Quantified Difference	≥2–5 percentage point purity advantage over typical custom-synthesized analogs
Conditions	Vendor technical datasheets; comparison with industry-standard custom synthesis purity expectations

Why This Matters

Higher and standardized purity reduces the need for in-house re-purification before use in sensitive biological assays, saving time and resources in hit validation workflows.

2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole: Recommended Application Scenarios

Mass Spectrometry Probe or Internal Standard

The compound's unique exact mass (384.919046 g/mol) and characteristic bromine isotopic doublet (⁷⁹Br/⁸¹Br, ~1:1 ratio) make it well-suited for use as a mass spectrometry calibrant or internal standard in complex biological matrices [1]. Its distinct spectral signature allows unambiguous differentiation from endogenous metabolites and other synthetic analogs, supporting robust quantitative analytical method development for drug metabolism and pharmacokinetic studies.

Hit-to-Lead Expansion via Cross-Coupling Chemistry

The bromine atom on the thiazole ring provides a specific handle for palladium-catalyzed cross-coupling reactions (Suzuki, Negishi, Buchwald-Hartwig) without interfering with the nitrobenzoxazole core . This regioselective reactivity makes the compound an ideal starting scaffold for generating diverse chemical libraries, enabling systematic SAR exploration around the thiazole moiety while preserving the biologically relevant nitrobenzoxazole pharmacophore.

Antimycobacterial Drug Discovery by Scaffold Hopping

Class-level SAR evidence from 2-benzylsulfanyl benzoxazole derivatives indicates that nitro-substitution on the benzoxazole core is critical for antimycobacterial activity [2]. The target compound incorporates the 5-nitrobenzoxazole pharmacophore within a more elaborate thiazole-containing scaffold, offering medicinal chemists a structurally differentiated starting point for fragment growth or scaffold-hopping campaigns targeting drug-resistant Mycobacterium tuberculosis.

Nitroreductase-Activatable Probe Development

The 5-nitro group on the benzoxazole ring is a substrate for nitroreductase enzymes found in certain bacteria and hypoxic tumor microenvironments [2]. This compound can serve as a precursor for developing fluorogenic or activatable probes, where enzymatic reduction of the nitro group triggers a change in fluorescence or releases a cytotoxic payload, enabling selective targeting of nitroreductase-expressing cells or organisms.

Application

Selection Property

Validation Focus

Mass spectrometry probe development

Bromine isotopic signature for detection

MS identity verification in complex matrices

Cross-coupling library synthesis

Regioselective bromine handle on thiazole

Derivatization scope and coupling site review

Antimycobacterial screening studies

5-nitrobenzoxazole pharmacophore

MIC endpoint review against mycobacterial strains

Nitroreductase-activatable probe research

5-nitro substrate for enzymatic reduction

Enzymatic activation and probe-response review

• [1] SpectraBase. 5-bromo-N-(6-methyl-4-oxo-2-sulfanylthieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide. Compound ID: 4xb28a9FwqU. Wiley Science Solutions. View Source
• [2] Klimešová, V. et al. Preparation and in vitro evaluation of benzylsulfanyl benzoxazole derivatives as potential antituberculosis agents. Eur. J. Med. Chem. 2009, 44, 2286–2293. View Source